![molecular formula C19H22N2O B4441627 N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide](/img/structure/B4441627.png)
N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide
Overview
Description
N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide, also known as MPBD, is a chemical compound that has gained significant attention in the scientific community due to its potential use in pharmacological research. MPBD is a synthetic compound that belongs to the benzamide class of compounds.
Mechanism of Action
The mechanism of action of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide involves the selective binding of the compound to the dopamine D3 receptor. The binding of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide to the receptor leads to the modulation of the activity of the mesolimbic dopamine system, which is involved in the regulation of reward-related behavior. The activation of the mesolimbic dopamine system is associated with the release of dopamine, which is a neurotransmitter that is involved in the regulation of mood, motivation, and pleasure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide are primarily related to its selective binding to the dopamine D3 receptor. The activation of the mesolimbic dopamine system by N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to modulate reward-related behavior in animal models. Furthermore, N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to have anxiolytic and antidepressant-like effects in animal models, which may be related to its modulation of the mesolimbic dopamine system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide in lab experiments is its selective binding to the dopamine D3 receptor. This allows researchers to study the role of the dopamine D3 receptor in various physiological processes, including reward, motivation, and addiction. However, one of the limitations of using N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide in lab experiments is its potential for off-target effects. N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to have some affinity for other dopamine receptors, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide in pharmacological research. One potential direction is the development of selective dopamine D3 receptor ligands for the treatment of addiction and other psychiatric disorders. Another potential direction is the use of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide as a tool for studying the role of the dopamine D3 receptor in various physiological processes, including reward, motivation, and addiction. Furthermore, the development of more selective and potent dopamine D3 receptor ligands may help to elucidate the role of the dopamine D3 receptor in various neurological disorders.
Scientific Research Applications
N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been used in several pharmacological studies due to its potential as a selective dopamine D3 receptor ligand. The dopamine D3 receptor is a G protein-coupled receptor that is involved in several physiological processes, including reward, motivation, and addiction. The selective binding of N-(2-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide to the dopamine D3 receptor has been shown to modulate the activity of the mesolimbic dopamine system, which is involved in the regulation of reward-related behavior.
properties
IUPAC Name |
N-(2-methylphenyl)-4-(pyrrolidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-15-6-2-3-7-18(15)20-19(22)17-10-8-16(9-11-17)14-21-12-4-5-13-21/h2-3,6-11H,4-5,12-14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWIMDFQXWYMIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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